Cas no 2138053-21-9 (2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid)

• Product Name: 2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid
• CAS No: 2138053-21-9
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 6075626
• PubChem ID: 165499138
• Update Time: 2025-05-26

2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid
• 2138053-21-9
• EN300-1153387
• 2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid

• Inchi： 1S/C14H13ClN2O2S/c15-9-4-5-10-11(6-9)16-13(8-2-1-3-8)17-14(10)20-7-12(18)19/h4-6,8H,1-3,7H2,(H,18,19)
• InChI Key： WOKRTYRWRUMWFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=NC(C3CCC3)=NC=2C=1)SCC(=O)O

Computed Properties

• Exact Mass: 308.0386265g/mol
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic acid

Professional Introduction to 2-[(7-Chloro-2-cyclobutylquinazolin-4-yl)sulfanyl]acetic Acid (CAS No. 2138053-21-9)

2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

), with the CAS number 2138053-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly its incorporation of a cyclobutyl moiety and a sulfanyl group, positions it as a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

), featuring a quinazoline core substituted with a chloro group at the 7-position and a cyclobutyl group at the 2-position, linked via a sulfanyl (-S-) bridge to an acetic acid moiety, contributes to its distinct pharmacophoric properties. This arrangement not only enhances its solubility and bioavailability but also influences its interaction with biological targets, making it an intriguing subject for structural-activity relationship (SAR) studies.

In recent years, quinazoline derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the cyclobutyl group in 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

) is particularly noteworthy, as it can affect the compound's conformational flexibility and binding affinity to biological targets. Furthermore, the sulfanyl group introduces a polar interaction capability, which may enhance the compound's ability to cross cell membranes and interact with intracellular receptors or enzymes.

The synthesis of 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the 7-position of the quinazoline ring is typically achieved through chlorination reactions, while the attachment of the cyclobutyl group often involves ring-forming reactions such as cyclization or alkylation. The final step involves linking the sulfanyl group to the acetic acid moiety through sulfide bond formation, which can be accomplished using various coupling reagents.

The pharmacological evaluation of 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

) has revealed several promising activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and enzymes involved in cancer progression. The sulfanyl group, in particular, has been shown to modulate enzyme activity by interacting with critical residues in the active site of target proteins. Additionally, the cyclobutyl moiety may contribute to enhanced binding stability by restricting conformational flexibility.

In light of recent advancements in drug discovery technologies, computational methods such as molecular docking and virtual screening have been employed to predict the binding affinity and interactions of 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

) with various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided experimental design for further validation. Furthermore, high-throughput screening (HTS) platforms have been utilized to identify novel derivatives with enhanced potency and selectivity.

The therapeutic potential of 2-[(7-Chloro-2-cyclobutylquinazolin-4-ylsulfanyl]acetic acid

) extends beyond oncology; it has also shown promise in treating inflammatory diseases and infectious disorders. The sulfanyl group's ability to interact with inflammatory mediators and pathogen-specific enzymes makes this compound a versatile tool for developing novel therapeutic strategies. Moreover, its structural features allow for modifications that could improve pharmacokinetic properties such as bioavailability and metabolic stability.

The development of novel synthetic methodologies is crucial for optimizing the production of 2-[(7-Chloro-2-cyclobutylquinazolin-4-yll)sulfanyl]aic acid. Recent innovations in green chemistry have focused on reducing waste and improving yields through catalytic processes and solvent-free reactions. These advancements not only enhance sustainability but also make large-scale production more economically viable.

The regulatory landscape for new pharmaceutical compounds like 2-[(<b>7-Chloro-<em>2</em>-cyclobutylquinazolin<em>-4</em>-y<em>l</em>)sulfanyl</em>)acetic acid(<b>CAS No.2138053−21−9</span>) is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that all aspects of production—from synthesis to formulation—are conducted under controlled conditions that guarantee product quality and safety. Additionally, preclinical and clinical trials must be meticulously designed to evaluate efficacy and adverse effects before regulatory approval.

The future direction of research on 2-[(<b>7-Chloro-<em>2</em>-cyclobutylquinazolin<em>-4</em>-y<em>l</em>)sulfanyl</em>)acetic acid(<b>CAS No.2138053−21−9</span>) lies in exploring its potential as a lead compound for drug development programs targeting unmet medical needs. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications that benefit patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a pivotal role in next-generation therapies.